![molecular formula C21H22N2O2S B296413 N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide](/img/structure/B296413.png)
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide
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Overview
Description
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications in cancer treatment. CP-31398 has been shown to have a unique mechanism of action that allows it to selectively target cancer cells while leaving normal cells unharmed.
Mechanism of Action
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has a unique mechanism of action that involves binding to the p53 tumor suppressor protein. The p53 protein plays a critical role in regulating cell growth and preventing the formation of cancer cells. When p53 is mutated or inactive, cancer cells are able to grow and multiply unchecked. This compound binds to the p53 protein and stabilizes it, allowing it to function properly and prevent the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide for lab experiments is its selectivity for cancer cells. This allows researchers to study the effects of the compound on cancer cells without harming normal cells. In addition, this compound has been shown to have a relatively low toxicity, making it a safe compound for use in lab experiments.
One limitation of this compound for lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells in culture. In addition, this compound has a relatively short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for research on N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide. One potential avenue of research is the development of more potent analogs of the compound. Another potential direction is the investigation of the mechanisms by which this compound induces apoptosis and cell cycle arrest in cancer cells. In addition, further research is needed to determine the optimal dosing and administration protocols for this compound in vivo. Finally, the potential use of this compound in combination with other cancer therapies should be explored.
Synthesis Methods
The synthesis of N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide involves several steps, including the reaction of 2-phenylethylamine with thiourea to form 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. This compound is then reacted with 4-chlorobenzoyl chloride to form N-cyclopropyl-4-(4-chlorobenzoyl)-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. Finally, the product is treated with sodium hydroxide to remove the chlorobenzoyl group and form this compound.
Scientific Research Applications
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target cancer cells while leaving normal cells unharmed, making it a promising candidate for cancer therapy. In addition, this compound has been shown to inhibit the growth of various types of cancer cells, including breast, colon, and prostate cancer cells.
Properties
Molecular Formula |
C21H22N2O2S |
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Molecular Weight |
366.5 g/mol |
IUPAC Name |
N-cyclopropyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide |
InChI |
InChI=1S/C21H22N2O2S/c24-19-14-26-21(23(19)13-12-15-4-2-1-3-5-15)17-8-6-16(7-9-17)20(25)22-18-10-11-18/h1-9,18,21H,10-14H2,(H,22,25) |
InChI Key |
NAGIFSMHNBZMAK-UHFFFAOYSA-N |
SMILES |
C1CC1NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CCC4=CC=CC=C4 |
Canonical SMILES |
C1CC1NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CCC4=CC=CC=C4 |
Origin of Product |
United States |
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